Cas no 773874-05-8 (Methyl 3-chloro-2-fluorobenzoate)

Methyl 3-chloro-2-fluorobenzoate is a fluorinated and chlorinated benzoate ester with the molecular formula C₈H₆ClFO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to the presence of both chloro and fluoro substituents, which enhance reactivity and selectivity. Its ester group allows for further functionalization, making it valuable in cross-coupling reactions and derivatization processes. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure and purity make it suitable for precision synthesis, where regioselective modifications are required. Typical applications include the development of active pharmaceutical ingredients (APIs) and specialty chemicals.

Methyl 3-chloro-2-fluorobenzoate structure

773874-05-8 structure

Product Name:Methyl 3-chloro-2-fluorobenzoate

CAS No:773874-05-8

MF:C₈H₆ClFO₂

MW:188.583445072174

CID:1039678

PubChem ID:24820420

Update Time:2025-06-06

Methyl 3-chloro-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-chloro-2-fluorobenzoate
- ACMC-209p9r
- AK-98630
- ANW-37021
- CTK8B2308
- KB-256422
- MolPort-003-987-229
- Methyl3-chloro-2-fluorobenzoate
- BS-24365
- FT-0717141
- MFCD06203787
- WBTHSEQMJLZATD-UHFFFAOYSA-N
- 3-Chloro-2-fluorobenzoic acid, methyl ester
- SCHEMBL18555858
- 3-Chloro-2-fluorobenzoic acid methyl ester
- AKOS006294241
- 773874-05-8
- DTXSID10647506
- Methyl 2-fluoro-3-chloro benzoate
- Inchi： 1S/C8H6ClFO2/c1-12-8(11)5-3-2-4-6(9)7(5)10/h2-4H,1H3
- InChI Key： WBTHSEQMJLZATD-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C(=O)OC)=C1F

Computed Properties

Exact Mass: 188.0040353g/mol
Monoisotopic Mass: 188.0040353g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26.3Å²

Methyl 3-chloro-2-fluorobenzoate Pricemore >>

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TRC	M295608-500mg	Methyl 3-chloro-2-fluorobenzoate	773874-05-8		500mg	$87.00	2023-05-18
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